Cas no 55546-21-9 (1-(hexyloxy)propan-2-ol)

• Product Name: 1-(hexyloxy)propan-2-ol
• CAS No: 55546-21-9
• MF: C₉H₂₀O₂
• MW: 160.253903388977
• CID: 1594237
• PubChem ID: 6453204
• Update Time: 2025-04-21

1-(hexyloxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(hexyloxy)propan-2-ol
• 2-propanol, 1-(hexyloxy)-
• 1-hexoxypropan-2-ol
• BWPAALSUQKGDBR-UHFFFAOYSA-N
• SCHEMBL186489
• AKOS011071846
• propylene glycol n-hexyl ether
• DTXSID60866487
• 55546-21-9

• Inchi： 1S/C9H20O2/c1-3-4-5-6-7-11-8-9(2)10/h9-10H,3-8H2,1-2H3
• InChI Key： BWPAALSUQKGDBR-UHFFFAOYSA-N
• SMILES： O(CC(C)O)CCCCCC

Computed Properties

• Exact Mass: 160.1464
• Monoisotopic Mass: 160.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 74
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46